Cas no 84654-34-2 (3-Isoxazolecarbonitrile,5-[(methylthio)methyl]-)

• Product Name: 3-Isoxazolecarbonitrile,5-[(methylthio)methyl]-
• CAS No: 84654-34-2
• MF: C₆H₆N₂OS
• MW: 154.189639568329
• CID: 707428
• PubChem ID: 13124961
• Update Time: 2025-04-19

3-Isoxazolecarbonitrile,5-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonitrile,5-[(methylthio)methyl]-
• 3-Isoxazolecarbonitrile,5-[(methylthio)methyl]-(9CI)
• 5-((methylthio)methyl)isoxazole-3-carbonitrile
• 84654-34-2

• Inchi： 1S/C6H6N2OS/c1-10-4-6-2-5(3-7)8-9-6/h2H,4H2,1H3
• InChI Key： JHVFPXYZBOIZGI-UHFFFAOYSA-N
• SMILES： S(C)CC1=CC(C#N)=NO1

Computed Properties

• Exact Mass: 154.02008399g/mol
• Monoisotopic Mass: 154.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.1Ų